Cas no 55740-80-2 ((S)-3-(1-methylpropyl)-Pyridine)
55740-80-2 structure
Product Name:(S)-3-(1-methylpropyl)-Pyridine
(S)-3-(1-methylpropyl)-Pyridine Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-(1-methylpropyl)-Pyridine
- (S)-3-(isopropyl)pyridine
- Pyridine,3-(1-methylpropyl)-, (S)- (9CI)
- 3-(propan-2-yl)pyridine
- 3-propan-2-ylpyridine
- NS00033378
- 3-isopropylpyridine
- EINECS 259-783-4
- NSC5099
- 55740-80-2
- DTXSID90204292
- NSC-42616
- 3-(prop-2-yl)pyridine
- NSC-5099
- 6304-18-3
- pyridine, 3-isopropyl-
- SCHEMBL10236
- Pyridine, 3-(1-methylethyl)-
- NSC42616
-
- Inchi: 1S/C8H11N/c1-7(2)8-4-3-5-9-6-8/h3-7H,1-2H3
- InChI Key: PUACTIIESPYWSI-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)C(C)C
Computed Properties
- Exact Mass: 121.089149
- Monoisotopic Mass: 121.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12.9
Experimental Properties
- Density: 0.912
- Boiling Point: 177.1°Cat760mmHg
- Flash Point: 54.7°C
- Refractive Index: 1.492
(S)-3-(1-methylpropyl)-Pyridine Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
55740-80-2 ((S)-3-(1-methylpropyl)-Pyridine) Related Products
- 6311-92-8(3-Hexylpyridine)
- 58069-37-7(3-Octylpyridine)
- 539-32-2(3-Butylpyridine)
- 1802-20-6(3-Pentylpyridine)
- 103037-27-0(3-Heptylpyridine)
- 14159-61-6(3-Isobutylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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